N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-(5-methylfuran-2-yl)propanamide

• IUPAC Name: N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-(5-methylfuran-2-yl)propanamide
• InChI: InChI=1S/C18H22N2O4/c1-12-3-5-14(24-12)6-7-16(21)20-15-9-10-23-18(15)13-4-8-17(22-2)19-11-13/h3-5,8,11,15,18H,6-7,9-10H2,1-2H3,(H,20,21)/t15-,18+/m0/s1
• InChI Key: BBTQSYFAHSAAFA-MAUKXSAKSA-N
• Canonical SMILES: CC1=CC=C(O1)CCC(=O)NC2CCOC2C3=CN=C(C=C3)OC
• Isomeric SMILES: CC1=CC=C(O1)CCC(=O)N[C@H]2CCO[C@@H]2C3=CN=C(C=C3)OC
• Molecular Formula: C18H22N2O4
• Molecular Weight: 330.4 g/mol

Description

N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-(5-methylfuran-2-yl)propanamide is a fascinating compound known for its intricate structure and diverse applications. The compound features a combination of aromatic and heterocyclic components, making it particularly interesting for various chemical and biological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-(5-methylfuran-2-yl)propanamide typically involves the following steps:

• Starting Materials: : Utilization of 6-methoxypyridine, oxolane derivatives, and 5-methylfuran.

• Formation of the Oxolane Ring: : Employing cyclization techniques under controlled temperature and pH conditions.

• Amidation Reaction: : The final amidation step involves the coupling of the oxolane derivative with the 5-methylfuran-2-yl propanoic acid derivative using activating agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production may involve:

• Scale-Up Reactions: : Optimizing the laboratory-scale synthesis for large-scale production, maintaining reaction efficiencies and yields.

• Continuous Flow Chemistry: : Using continuous flow reactors to improve reaction speed, safety, and scalability.

Chemical Reactions Analysis

Types of Reactions

N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-(5-methylfuran-2-yl)propanamide can undergo various types of chemical reactions:

• Oxidation: : Exposure to oxidizing agents such as hydrogen peroxide or potassium permanganate may oxidize the furan ring.

• Reduction: : Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can target the amide group.

• Substitution: : Electrophilic and nucleophilic substitution reactions can modify the pyridinyl and furan rings.

Common Reagents and Conditions

• Oxidizing Agents: : Potassium permanganate, hydrogen peroxide.

• Reducing Agents: : Sodium borohydride, lithium aluminum hydride.

• Solvents: : Dimethylformamide (DMF), dichloromethane (DCM).

Major Products

Oxidation, reduction, and substitution reactions can yield various derivatives, influencing the compound's chemical and biological properties.

Scientific Research Applications

N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-(5-methylfuran-2-yl)propanamide has diverse applications in:

• Chemistry: : Studied for its unique structural properties and reactivity.

• Biology: : Investigated for potential interactions with biomolecules.

• Medicine: : Explored for therapeutic potentials, possibly in modulating receptor activities.

• Industry: : Used as a building block in the synthesis of more complex molecules and materials.

Mechanism of Action

Molecular Targets and Pathways

The compound may interact with various molecular targets such as enzymes and receptors, potentially modulating their activity. The exact mechanism would depend on its specific binding affinity and the pathway involved. Detailed studies are essential to elucidate these interactions.

Comparison with Similar Compounds

Similar Compounds

• N-[(2R,3S)-2-(6-hydroxypyridin-3-yl)oxolan-3-yl]-3-(5-methylfuran-2-yl)propanamide: : Similar structure with a hydroxyl group instead of a methoxy group on the pyridine ring.

• N-[(2R,3S)-2-(6-chloropyridin-3-yl)oxolan-3-yl]-3-(5-methylfuran-2-yl)propanamide:

Highlighting Uniqueness

N-[(2R,3S)-2-(6-methoxypyridin-3-yl)oxolan-3-yl]-3-(5-methylfuran-2-yl)propanamide stands out due to its methoxy group, which can influence its electronic properties and reactivity compared to its hydroxyl or chlorine-substituted counterparts.